![molecular formula C20H17N3O4S B295893 4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzenesulfonate](/img/structure/B295893.png)
4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzenesulfonate
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Overview
Description
4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzenesulfonate involves the inhibition of bacterial cell wall synthesis by binding to the peptidoglycan layer. It also inhibits the activity of enzymes involved in the production of reactive oxygen species, leading to its anti-inflammatory and antioxidant effects. In cancer cells, it induces apoptosis and inhibits cell proliferation.
Biochemical and Physiological Effects
Studies have shown that this compound has significant biochemical and physiological effects on various organisms. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. It also increases the activity of antioxidant enzymes such as superoxide dismutase and catalase, leading to a reduction in oxidative stress. In cancer cells, it induces apoptosis and inhibits cell proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzenesulfonate in lab experiments is its broad-spectrum antimicrobial activity against various microorganisms. It also exhibits anti-inflammatory, antioxidant, and anticancer properties, making it a potential candidate for drug development. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may affect its bioavailability.
Future Directions
There are several future directions for research on 4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzenesulfonate. Further studies are needed to investigate its potential applications in drug development, particularly in the treatment of bacterial infections, inflammation, and cancer. The development of new synthetic methods to improve its solubility and bioavailability is also an area of interest. Additionally, studies on its toxicity and pharmacokinetics are needed to evaluate its safety and efficacy in vivo.
In conclusion, this compound is a promising compound with significant potential applications in various scientific research fields. Its broad-spectrum antimicrobial activity, anti-inflammatory, antioxidant, and anticancer properties make it a potential candidate for drug development. However, further studies are needed to investigate its safety, efficacy, and potential applications in vivo.
Synthesis Methods
The synthesis of 4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzenesulfonate involves the reaction of 4-methylbenzenesulfonyl chloride with 4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenylamine in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that is soluble in organic solvents.
Scientific Research Applications
This compound has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit significant antimicrobial activity against various microorganisms such as Gram-positive and Gram-negative bacteria, fungi, and yeast. It has also been shown to have anti-inflammatory, antioxidant, and anticancer properties.
Properties
Molecular Formula |
C20H17N3O4S |
---|---|
Molecular Weight |
395.4 g/mol |
IUPAC Name |
[4-[(E)-(pyridine-4-carbonylhydrazinylidene)methyl]phenyl] 4-methylbenzenesulfonate |
InChI |
InChI=1S/C20H17N3O4S/c1-15-2-8-19(9-3-15)28(25,26)27-18-6-4-16(5-7-18)14-22-23-20(24)17-10-12-21-13-11-17/h2-14H,1H3,(H,23,24)/b22-14+ |
InChI Key |
ZELJLCHLNJPIFI-HYARGMPZSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)/C=N/NC(=O)C3=CC=NC=C3 |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C=NNC(=O)C3=CC=NC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C=NNC(=O)C3=CC=NC=C3 |
solubility |
0.3 [ug/mL] |
Origin of Product |
United States |
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